BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: A Chemist's Perspective on a
Modern Building Block

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

3-Butoxy-2-fluoro-4-
Compound Name:
methoxyphenylboronic acid

CAS No.: 1793003-67-4

Cat. No.: B1527170

Get Quote

3-Butoxy-2-fluoro-4-methoxyphenylboronic acid (CAS No. 1793003-67-4) is a highly
functionalized arylboronic acid, a class of reagents indispensable to modern synthetic organic
chemistry. Its structural complexity—featuring alkoxy, fluoro, and boronic acid moieties—makes
it a valuable building block, particularly in the synthesis of novel pharmaceutical agents and
complex organic materials. Researchers in drug development utilize such reagents in
palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, to
construct carbon-carbon bonds with precision and efficiency.

The very features that make this compound synthetically useful also necessitate a thorough
understanding of its potential hazards. The presence of a boronic acid group, along with
activating and modifying substituents on the phenyl ring, dictates its reactivity, stability, and
toxicological profile. This guide, prepared for researchers and drug development professionals,
moves beyond a standard Safety Data Sheet (SDS) to provide a deeper, cause-and-effect
understanding of safe handling protocols, emergency procedures, and storage requirements.
Our objective is to foster a proactive safety culture grounded in scientific principles, ensuring
that this valuable reagent can be used with confidence and control.
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Section 1: Hazard Identification and GHS
Classification

While a specific, comprehensive Safety Data Sheet (SDS) for 3-Butoxy-2-fluoro-4-
methoxyphenylboronic acid is not widely available, a robust hazard assessment can be
constructed by examining the profiles of structurally analogous phenylboronic acids.
Compounds of this class consistently present a similar set of hazards. The Globally
Harmonized System (GHS) classifications below are based on data from representative
substituted phenylboronic acids and should be considered the minimum standard for handling
this reagent.[1][2][3]

Anticipated GHS Classification:

Hazard Class Hazard Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4
[21[4]

H315: Causes skin irritation[3]
[51[6]

Skin Corrosion/Irritation Category 2

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation[3][5][6]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[2][3][7]

These classifications are visually summarized by the GHS pictograms, which serve as an
immediate visual warning of the primary hazards.
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Associated Hazard Statements

H335 | May cause respiratory irritation

Causes serious eye irritation

[ NI H315 | Causes skin irritation

H302 | Harmful if swallowed

Click to download full resolution via product page

Caption: GHS pictogram and associated hazard statements.

Section 2: Proactive Exposure Control and Personal
Protection

The primary routes of exposure to solid arylboronic acids are inhalation of the powder and
direct contact with skin or eyes.[4][8] The causality behind exposure control is simple: prevent
the compound from entering the body. This is achieved through a multi-layered defense system
of engineering controls and Personal Protective Equipment (PPE).

Engineering Controls: The First Line of Defense

The potential for respiratory irritation (H335) makes it imperative to handle 3-Butoxy-2-fluoro-
4-methoxyphenylboronic acid, which is typically a fine powder, within a certified chemical
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fume hood.[4][7] A fume hood provides constant negative pressure, ensuring that any
aerosolized dust is captured and exhausted away from the researcher's breathing zone.

Causality: Phenylboronic acids are often low-density, fluffy solids. Standard laboratory
manipulations like weighing and transferring can easily generate airborne dust. Inhaling these
fine particles can lead to irritation of the nose, throat, and lungs.[3][7] A fume hood is the only
reliable method to control this exposure route.

Personal Protective Equipment (PPE): The Essential
Barrier

PPE provides the final barrier between the researcher and the chemical. The selection must
directly address the identified hazards of skin and eye irritation.[3]
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Protection Type

Specification

Rationale and Best
Practices

Eye Protection

Safety glasses with side-
shields or chemical splash
goggles (ANSI Z287.1 or EN
166 compliant).[3][4]

Rationale: Protects against
accidental splashes during
solution preparation and
prevents airborne powder from
contacting the eyes, which
could cause serious irritation
(H319).[5]

Hand Protection

Nitrile rubber gloves (minimum

0.11 mm thickness).

Rationale: Provides a
chemical-resistant barrier to
prevent skin contact and
subsequent irritation (H315).
Best Practice: Always inspect
gloves for tears before use.
Remove gloves using a
technique that avoids
contaminating bare skin. Wash
hands thoroughly after
handling.[6]

Skin and Body Protection

Standard laboratory coat.

Rationale: Protects skin and
personal clothing from
contamination with dust or

splashes.

Respiratory Protection

Not typically required when

using a fume hood.

Rationale: The fume hood
provides adequate respiratory
protection. For large spills or
situations without adequate
ventilation, a NIOSH-approved
N95 dust respirator may be

necessary.[9]

Section 3: Experimental Workflow for Safe Handling
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A self-validating, safe experimental protocol involves a systematic sequence of actions
designed to minimize risk at every step. The following workflow illustrates the logical
progression for handling 3-Butoxy-2-fluoro-4-methoxyphenylboronic acid.
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Caption: Step-by-step workflow for safe laboratory handling.
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Section 4: Emergency Response Protocols

In the event of an accidental exposure, a swift and correct response is critical.

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or
irritation persists, seek medical attention.[8][10]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes.[8][10] If skin irritation
develops or persists, seek medical advice.[5]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open to ensure complete irrigation.[10] Remove contact lenses
if present and easy to do.[10] Persistent irritation requires immediate medical attention.[5]

e Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. If the person is
conscious, have them drink a glass of water.[4] Call a poison control center or seek
immediate medical attention.[8][11]

Section 5: Chemical Stability, Storage, and Disposal
Stability and Reactivity

3-Butoxy-2-fluoro-4-methoxyphenylboronic acid is generally stable under recommended
storage conditions. However, like most boronic acids, it has certain incompatibilities:

» Conditions to Avoid: Exposure to excess heat, moisture, or air over prolonged periods should
be avoided.[12][13]

e Incompatible Materials: Avoid strong oxidizing agents, which can react exothermically with
the organic portions of the molecule.[10][11][12]

e Hazardous Decomposition Products: Under combustion, it will decompose to produce
carbon oxides (CO, C0O2), hydrogen fluoride, and boron oxides.[13]

A notable characteristic of arylboronic acids is the potential to undergo trimerization via
dehydration to form a cyclic anhydride known as a boroxine. While this does not typically pose
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a new hazard, it reduces the purity and reactivity of the reagent. Storing the compound in a dry
environment minimizes this pathway.

Storage

To maintain chemical integrity and safety, adhere to the following storage protocols:
» Keep containers tightly closed in a dry, cool, and well-ventilated place.[10][14]
o Consider refrigeration for long-term storage to maintain product quality.[11]

o Store away from incompatible materials such as strong oxidizing agents.

Accidental Release and Disposal
Spill Cleanup:

o Evacuate the area and ensure adequate ventilation (work within a fume hood if possible).
e Wear full PPE as described in Section 2.

¢ Avoid generating dust. Gently sweep or use a HEPA-filtered vacuum to collect the spilled
solid.

» Place the collected material into a suitable, labeled container for chemical waste disposal.

o Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in the
waste container.

Disposal: Dispose of waste material and empty containers in accordance with all local,
regional, and national regulations. This product should be disposed of as hazardous chemical
waste, typically via incineration at a licensed facility.[11] Do not allow the product to enter
drains or waterways.[15]

Section 6: Physicochemical Properties

The following table summarizes the key physical and chemical properties of the compound.
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Property Value Source

) 3-Butoxy-2-fluoro-4-
Chemical Name o -
methoxyphenylboronic acid

CAS Number 1793003-67-4
Molecular Formula C11H16BFO4
Molecular Weight 242.05 g/mol [16]
Typically an off-white to white Inferred from similar
Appearance ]
powder/solid. compounds[12][13]

Data not available. Structurally
Melting Point similar compounds melt in the [2][9]
range of 130-215 °C.

Expected to be soluble in
common organic solvents like General knowledge of boronic
methanol, THF, and DMSO. acids

Limited water solubility.

Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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